Cas no 33542-98-2 (Formamide, N-[2-(1,3-benzodioxol-5-yl)ethyl]-)

• Product Name: Formamide, N-[2-(1,3-benzodioxol-5-yl)ethyl]-
• CAS No: 33542-98-2
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 1465292
• PubChem ID: 4159944
• Update Time: 2025-04-20

Formamide, N-[2-(1,3-benzodioxol-5-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-[2-(1,3-benzodioxol-5-yl)ethyl]-
• β-[3,4-(methylenedioxy)phenyl]ethyl formamide
• N-[2-(1，3-Benzodioxol-5-yl)ethyl]formamide
• N-(2-(Benzo[d][1,3]dioxol-5-yl)ethyl)formamide
• SCHEMBL6537535
• N-(2-BENZO(1,3)DIOXOL-5-YL-ETHYL)-FORMAMIDE
• starbld0012985
• 33542-98-2
• AKOS024322914
• Formylhomopiperonylamin
• DTXSID401345774

• Inchi： 1S/C10H11NO3/c12-6-11-4-3-8-1-2-9-10(5-8)14-7-13-9/h1-2,5-6H,3-4,7H2,(H,11,12)
• InChI Key： FZPNJFAYBFREGP-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CCNC=O

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 412.2±24.0 °C at 760 mmHg
• Flash Point: 203.1±22.9 °C
• PSA: 47.56
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Formamide, N-[2-(1,3-benzodioxol-5-yl)ethyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)